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Compound of Interest

Compound Name: Quinabactin

Cat. No.: B1678640 Get Quote

For researchers in plant biology, stress physiology, and agricultural biotechnology, the choice

between the natural hormone Abscisic Acid (ABA) and its synthetic analogs is a critical decision

impacting experimental design and budget. This guide provides an objective comparison of

Quinabactin (QB), a potent ABA agonist, and ABA itself, focusing on their cost-effectiveness,

performance, and practical application in a research context.

Executive Summary
Quinabactin emerges as a highly effective mimic of ABA, demonstrating comparable, and in

some cases, stronger biological activity.[1] Its primary advantages lie in its preferential

activation of specific ABA receptors and likely greater stability, though it comes at a significantly

higher initial cost per milligram. ABA remains the natural standard and is more affordable for

broad applications, but its instability can be a limiting factor in some experimental setups.

Cost-Effectiveness Analysis
The most immediate differentiator for many labs is the cost of these compounds. ABA is

considerably more affordable than Quinabactin, particularly when purchased in larger

quantities. However, the cost per experiment might be influenced by the required concentration

and the stability of the compound in solution.

Table 1: Price Comparison of Research-Grade Quinabactin and ABA
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Compound Supplier Quantity (mg) Price (USD)
Price per mg
(USD)

Quinabactin
MedchemExpres

s
1 356 356.00

MedchemExpres

s
5 890 178.00

MedchemExpres

s
10 1250 125.00

Probechem 5 198 39.60

Probechem 10 298 29.80

Probechem 25 488 19.52

AOBIOUS 5 250.75 50.15

AOBIOUS 10 424.80 42.48

MedKoo 25 450 18.00

MedKoo 100 950 9.50

Abscisic Acid PhytoTech Labs 100 29.00 0.29

PhytoTech Labs 500 131.05 0.26

PhytoTech Labs 1000 237.45 0.24

MedchemExpres

s
50 50 1.00

MedchemExpres

s
100 75 0.75

MedchemExpres

s
500 188 0.38

Abbexa 25 145.00 5.80
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Note: Prices are subject to change and may vary between suppliers and by purity grade. The

prices listed are for research-grade compounds as of late 2025.

While ABA is less expensive on a per-milligram basis, its known instability, particularly its

sensitivity to UV light, may necessitate more frequent preparation of fresh solutions, potentially

increasing long-term consumption.[2] Quinabactin's synthetic nature may offer greater stability,

a crucial factor for long-duration experiments, although specific data on its shelf-life in solution

compared to ABA is not readily available in the initial search results.

Performance and Efficacy
Quinabactin was identified as a sulfonamide ABA agonist that preferentially activates dimeric

ABA receptors.[1][3] This selectivity is a key difference from ABA, which activates a broader

range of the PYR/PYL/RCAR family of receptors.

Receptor Activation and Potency
Quinabactin has been shown to be a more potent agonist than ABA for certain dimeric

receptors, such as PYR1 and PYL1.[1] Its efficacy is demonstrated by its ability to inhibit Type

2C Protein Phosphatases (PP2Cs) like ABI1, ABI2, and HAB1 in a receptor-dependent manner.

Table 2: Comparative Efficacy (IC50 values in nM) for HAB1 Inhibition

Compound PYR1 PYL1 PYL2 PYL3 PYL5

Quinabactin 100 100 500 500 500

(+)-ABA 500 500 50 500 50

Data adapted from Okamoto et al., 2013. Lower IC50 values indicate higher potency.

These data show that while ABA is more potent for certain monomeric receptors (like PYL5),

Quinabactin shows strong activity across several dimeric receptors.

In Vivo and Physiological Effects
Despite differences in receptor preference, the physiological outcomes induced by

Quinabactin are remarkably similar to those of ABA.
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Gene Expression: Transcriptional analysis in Arabidopsis seedlings revealed a strong linear

correlation between the gene expression changes induced by ABA and Quinabactin (r =

0.90).

Stomatal Closure: Quinabactin effectively induces stomatal closure, a critical response to

reduce water loss. This has been demonstrated in multiple species, including Arabidopsis,

soybean, barley, and maize.

Drought Tolerance: Application of Quinabactin enhances drought tolerance in plants, with

survival rates comparable to those treated with equimolar concentrations of ABA. It can also

rescue the phenotypes of ABA-deficient mutants, such as aba2.

Seed Germination: Quinabactin has been shown to inhibit seed germination, another

classic ABA-regulated process.

However, it is noteworthy that Quinabactin did not work as effectively in some important crops

like wheat, which led to the development of newer agonists like Opabactin (OP).

Visualization of Pathways and Workflows
To better understand the mechanisms and experimental designs discussed, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

